Cas no 2138180-63-7 (3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2138180-63-7
• MF: C₉H₁₁ClN₂OS
• MW: 230.714439630508
• CID: 5879257
• PubChem ID: 165459756
• Update Time: 2025-10-28

3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine
• 2138180-63-7
• EN300-742501
• 3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H11ClN2OS/c1-13-9-12-8(5-14-9)6-2-7(10)4-11-3-6/h2,5,7,11H,3-4H2,1H3
• InChI Key： RMSNIQJSRZJYSV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CSC(=N2)OC)CNC1

Computed Properties

• Exact Mass: 230.0280618g/mol
• Monoisotopic Mass: 230.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine

3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine

3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine is a compound with the CAS number 2138180-63-7. This compound belongs to the class of heterocyclic compounds and has a unique structure that combines a tetrahydropyridine ring with a thiazole moiety and a chlorine substituent. The combination of these structural elements makes it a versatile molecule with potential applications in various fields of chemistry and pharmacology.

The tetrahydropyridine ring is a six-membered ring containing one nitrogen atom and five carbon atoms in a partially saturated state. This ring system is known for its ability to act as a scaffold for various functional groups and is commonly found in many bioactive compounds. In this case, the tetrahydropyridine ring is substituted at the 3-position with a chlorine atom and at the 5-position with a 2-methoxy-substituted thiazole group.

The thiazole group is a five-membered heterocycle containing sulfur and nitrogen atoms. It is known for its stability and ability to participate in various chemical reactions. The methoxy group attached to the thiazole ring adds additional functionality by introducing electron-donating properties through the oxygen atom. This substitution pattern can influence the electronic properties of the entire molecule and potentially enhance its bioavailability or activity in biological systems.

Recent studies have shown that compounds with similar structural features to 3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine exhibit interesting pharmacological properties. For instance, they have been explored for their potential as inhibitors of certain enzymes or receptors involved in disease pathways. The combination of the tetrahydropyridine and thiazole moieties may provide a platform for designing molecules with enhanced selectivity and potency.

In terms of synthesis, this compound can be prepared through various routes depending on the availability of starting materials and desired reaction conditions. One common approach involves the coupling of appropriate intermediates to form the tetrahydropyridine ring followed by subsequent substitution reactions to introduce the thiazole and chlorine groups. The synthesis may also involve protecting group strategies to ensure regioselectivity during critical steps.

The physical properties of this compound include its melting point, boiling point, solubility in various solvents, and stability under different conditions. These properties are essential for determining its suitability for use in specific applications such as drug delivery systems or as an intermediate in organic synthesis.

In conclusion, 3-Chloro-5-(2-methoxy-1,3-thiazol-4-yl)-1,2,3,6-tetrahydropyridine represents an intriguing molecule with potential applications in pharmaceutical research due to its unique structure and functional groups. Its synthesis and characterization provide valuable insights into the design of bioactive compounds with tailored properties.